Cas no 1093406-43-9 (N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide)

$N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide structure$

1093406-43-9 structure

Product Name:N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide

CAS No:1093406-43-9

MF:C₁₈H₂₁ClFNO₆

MW:401.8

CID:6589892

PubChem ID:3146276

Update Time:2024-01-16

N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide
- N-(3-chloro-4-fluorophenyl)-2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydro-3aH-di[1,3]dioxolo[5,4-a:5',4'-d]pyran-5-carboxamide
- AKOS016290765
- CDS1_003207
- N-(3-chloro-4-fluorophenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran-5-carboxamide (non-preferred name)
- 1093406-43-9
- N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane-8-carboxamide
- AKOS000569039
- SR-01000551387
- N-(3-CHLORO-4-FLUOROPHENYL)-2,2,7,7-TETRAMETHYLTETRAHYDRO-3AH-BIS[1,3]DIOXOLO[4,5-B:4',5'-D]PYRAN-5-CARBOXAMIDE
- N-(3-chloro-4-fluorophenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide
- DivK1c_004247
- SR-01000551387-1
- F1507-0135
- ChemDiv1_026503
- HMS662E15
- Inchi： 1S/C18H20ClFNO6/c1-17(2)23-12-8-13-24-18(3,4)26-27(13)15(14(12)25-17)16(22)21-9-5-6-11(20)10(19)7-9/h5-8,12,14-15H,1-4H3,(H,21,22)
- InChI Key： GBJITHTWXJHVQU-UHFFFAOYSA-N
- SMILES： C12OC(C)(C)OO1C(C(NC1=CC=C(F)C(Cl)=C1)=O)C1OC(C)(C)OC1C=2

Computed Properties

Exact Mass: 401.1041432g/mol
Monoisotopic Mass: 401.1041432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 75.2Å²

Experimental Properties

Density: 1.331±0.06 g/cm3(Predicted)
Boiling Point: 525.0±50.0 °C(Predicted)
pka: 11.17±0.70(Predicted)

N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1507-0135-2μmol	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1507-0135-5μmol	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1507-0135-10μmol	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1507-0135-20μmol	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1507-0135-1mg	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1507-0135-2mg	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1507-0135-3mg	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1507-0135-4mg	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1507-0135-5mg	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1507-0135-10mg	N-(3-chloro-4-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide	1093406-43-9	90%+	10mg	$79.0	2023-05-17